δ-Guanido-α-ketovaleric Acid

• CAS No.: 3715-10-4
• Product Name: δ-Guanido-α-ketovaleric Acid
• Molecular Formula: C6H11N3O3
• Molecular Weight: 173.17 g/mol
• IUPAC Name: 5-(diaminomethylideneazaniumyl)-2-oxopentanoate
• Standard InChI: InChI=1S/C6H11N3O3/c7-6(8)9-3-1-2-4(10)5(11)12/h1-3H2,(H,11,12)(H4,7,8,9)
• Standard InChIKey: ARBHXJXXVVHMET-UHFFFAOYSA-N
• SMILES: C(CC(=O)C(=O)[O-])C[NH+]=C(N)N
• Canonical SMILES: C(CC(=O)C(=O)[O-])C[NH+]=C(N)N
• Physical Description: Solid
• Description: Alpha-Keto-delta-guanidinovaleric acid, also known as 2-oxo-5-guanidino-pentanoate or 5-guanidino-2-oxo-pentanoic acid, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms. Alpha-Keto-delta-guanidinovaleric acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Alpha-Keto-delta-guanidinovaleric acid has been detected in multiple biofluids, such as blood and cerebrospinal fluid. Within the cell, Alpha-keto-delta-guanidinovaleric acid is primarily located in the peroxisome. In humans, Alpha-keto-delta-guanidinovaleric acid is involved in the D-arginine and D-ornithine metabolism pathway. Alpha-Keto-delta-guanidinovaleric acid is a potentially toxic compound.; 5-guanidino-2-oxopentanoic acid is a 2-oxo monocarboxylic acid that is 2-oxopentanoic acid in which one of the methyl hydrogens is substituted by a carbamimidamido group. It has a role as a mouse metabolite and a human metabolite. It derives from a valeric acid. It is a conjugate acid of a 5-guanidino-2-oxopentanoate. It is a tautomer of a 5-guanidino-2-oxopentanoic acid zwitterion.
• Synonyms: 5-Guanidino-2-oxo-valeric Acid; 5-[(Aminoiminomethyl)amino]-2-oxopentanoic Acid; 2-Oxo-5-guanidinovaleric Acid; 5-Guanidino-2-oxovaleric Acid; α-Keto-δ-guanidinovaleric Acid; δ-Guanidino-α-oxovaleric Acid; _x000B_
• PubChem Compound: 25244978
• Last Modified: Nov 11 2021